3,4-Dimethoxythiophene
Cat. No. B1306923
Key on ui cas rn:
51792-34-8
M. Wt: 144.19 g/mol
InChI Key: ZUDCKLVMBAXBIF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07094865B2
Procedure details
A solution of 3,4-dimethoxythiophene (1.90 g), toluene (30 ml), (S)-1,2-dodecanediol (2.50 g) and p-toluenesulfonic acid monohydrate (100 mg) was heated at 95° C., continuously leading a N2-stream over the solution. After 24 h the reaction mixture was poured into ethyl acetate, washed with NaHCO3 and the organic phase was concentrated. Subsequent filtration over SiO2 using n-hexane/CH2Cl2 (98/2) as eluant resulted in pure product (2.40 g).
Name
Identifiers
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REACTION_CXSMILES
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[CH3:1][O:2][C:3]1[C:7]([O:8][CH3:9])=[CH:6][S:5][CH:4]=1.C1(C)C=CC=CC=1.[CH2:17](O)[C@@H:18](O)[CH2:19][CH2:20][CH2:21][CH2:22][CH2:23][CH2:24][CH2:25][CH2:26]CC.N#N>O.C1(C)C=CC(S(O)(=O)=O)=CC=1.C(OCC)(=O)C>[CH2:17]([CH:1]1[O:2][C:3]2=[CH:4][S:5][CH:6]=[C:7]2[O:8][CH2:9]1)[CH2:18][CH2:19][CH2:20][CH2:21][CH2:22][CH2:23][CH2:24][CH2:25][CH3:26] |f:4.5|
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Inputs
Step One
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Name
|
|
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Quantity
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1.9 g
|
|
Type
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reactant
|
|
Smiles
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COC1=CSC=C1OC
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|
Name
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|
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Quantity
|
30 mL
|
|
Type
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reactant
|
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Smiles
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C1(=CC=CC=C1)C
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|
Name
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|
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Quantity
|
2.5 g
|
|
Type
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reactant
|
|
Smiles
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C([C@H](CCCCCCCCCC)O)O
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|
Name
|
|
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Quantity
|
100 mg
|
|
Type
|
catalyst
|
|
Smiles
|
O.C1(=CC=C(C=C1)S(=O)(=O)O)C
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Step Two
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Name
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|
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Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
N#N
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Step Three
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Name
|
|
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Quantity
|
0 (± 1) mol
|
|
Type
|
solvent
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|
Smiles
|
C(C)(=O)OCC
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Conditions
Other
|
Conditions are dynamic
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1
|
|
Details
|
See reaction.notes.procedure_details.
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Workups
WASH
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Type
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WASH
|
|
Details
|
washed with NaHCO3
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CONCENTRATION
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Type
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CONCENTRATION
|
|
Details
|
the organic phase was concentrated
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FILTRATION
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Type
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FILTRATION
|
|
Details
|
Subsequent filtration over SiO2
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Outcomes
Product
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
C(CCCCCCCCC)C1COC=2C(O1)=CSC2
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 2.4 g | |
| YIELD: CALCULATEDPERCENTYIELD | 68.8% |
Source
|
Source
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Open Reaction Database (ORD) |
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Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
